Cas no 107377-07-1 (4-butylbenzamide)

• Product Name: 4-butylbenzamide
• CAS No: 107377-07-1
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD00221466
• CID: 91324
• PubChem ID: 2801458
• Update Time: 2025-08-01

4-butylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-butylbenzamide
• 4-n-Butylbenzamide
• 4-Butyl-benzoesaeure-amid
• 4-butyl-benzoic acid amide
• Benzamide,4-butyl
• 4-BUTYLAMINOMETHYL-PHENYLAMINE
• 107377-07-1
• p-Butylbenzamid
• AKOS005377490
• KFINRIKJBULSTD-UHFFFAOYSA-N
• DTXSID00384251
• AS-56808
• FT-0617941
• MFCD00221466
• SCHEMBL607614
• Benzamide, 4-butyl-
• A801685
• Benzamide,4-butyl-
• STK014926

• MDL： MFCD00221466
• Inchi： 1S/C11H15NO/c1-2-3-4-9-5-7-10(8-6-9)11(12)13/h5-8H,2-4H2,1H3,(H2,12,13)
• InChI Key： KFINRIKJBULSTD-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)CCCC)N

Computed Properties

• Exact Mass: 177.11500
• Monoisotopic Mass: 177.115
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 5
• XLogP3: nothing
• Topological Polar Surface Area: 43.1A^2

Experimental Properties

• Color/Form: White odourless powder
• Density: 1.018
• Melting Point: 127 °C
• Boiling Point: 309.9°Cat760mmHg
• Flash Point: 141.2°C
• Refractive Index: 1.533
• PSA: 43.09000
• LogP: 2.82840
• Solubility: Insoluble in water

4-butylbenzamide Security Information

• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37
• Risk Phrases：R36/37/38

Additional information on 4-butylbenzamide

Comprehensive Overview of 4-butylbenzamide (CAS No. 107377-07-1): Properties, Applications, and Industry Insights

4-butylbenzamide (CAS No. 107377-07-1) is an organic compound belonging to the benzamide class, characterized by its unique molecular structure featuring a butyl group attached to the benzene ring. This compound has garnered significant attention in pharmaceutical and chemical research due to its potential as a versatile intermediate. With the growing demand for specialty chemicals and pharmaceutical intermediates, 4-butylbenzamide has emerged as a subject of interest for researchers and industry professionals alike.

The compound's chemical properties include a molecular formula of C₁₁H₁₅NO and a molecular weight of 177.24 g/mol. Its solubility profile makes it suitable for various organic solvents, which is critical for applications in drug synthesis and material science. Recent studies highlight its role in the development of bioactive molecules, particularly in the context of central nervous system (CNS) therapeutics, a trending topic in modern pharmacology.

One of the most searched questions related to 4-butylbenzamide is its synthetic pathway. The compound is typically synthesized via the reaction of 4-butylbenzoic acid with ammonia or amine derivatives, followed by purification steps. Researchers are also exploring green chemistry approaches to optimize its production, aligning with the global push for sustainable chemical processes. This aligns with the increasing popularity of searches like "eco-friendly synthesis of benzamides" and "green chemistry in pharmaceuticals."

In the pharmaceutical industry, 4-butylbenzamide is investigated for its potential as a precursor in the synthesis of neuroprotective agents and anti-inflammatory drugs. Its structural flexibility allows for modifications that can enhance drug bioavailability, a key focus area in medicinal chemistry. Additionally, its applications extend to agrochemicals, where it serves as a building block for crop protection agents, addressing the rising demand for sustainable agriculture solutions.

From a commercial perspective, the market for 4-butylbenzamide is influenced by trends in custom synthesis and contract manufacturing. Companies specializing in fine chemicals are increasingly offering this compound to meet the needs of research institutions and pharmaceutical developers. Searches such as "where to buy 4-butylbenzamide" and "suppliers of CAS 107377-07-1" reflect its growing commercial relevance.

Safety and handling of 4-butylbenzamide are also frequently discussed topics. While it is not classified as a hazardous substance, proper laboratory practices should be followed, including the use of personal protective equipment (PPE). This aligns with broader industry concerns about chemical safety and regulatory compliance, which are highly searched topics in the chemical manufacturing sector.

In summary, 4-butylbenzamide (CAS No. 107377-07-1) is a compound of significant scientific and industrial value. Its applications span pharmaceuticals, agrochemicals, and material science, driven by its adaptable chemical structure. As research continues to uncover new uses, this compound is poised to remain a key player in the specialty chemicals market, addressing both current and future challenges in healthcare and sustainable technology.